
An In-depth Technical Guide to 4-
Biphenylsulfonic Acid: Chemical Properties and

Structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical characterization of 4-Biphenylsulfonic acid. The information is intended to

support research, development, and quality control activities involving this compound.

Chemical Identity and Physical Properties
4-Biphenylsulfonic acid, also known as 4-phenylbenzenesulfonic acid, is an organic

compound characterized by a biphenyl group functionalized with a sulfonic acid moiety. It is a

white to off-white solid that is soluble in water.[1][2][3]

Table 1: Physicochemical Properties of 4-Biphenylsulfonic Acid
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Property Value Source

CAS Number 2113-68-0 [4][5]

Molecular Formula C₁₂H₁₀O₃S [4][5]

Molecular Weight 234.27 g/mol [6]

Melting Point 135-138 °C [3]

Appearance White to off-white solid [3]

Solubility Soluble in water [2][3]

Predicted Density 1.319 ± 0.06 g/cm³ [3]

Predicted pKa -0.61 ± 0.50 [3]

InChIKey
XDTYUYVIGLIFCW-

UHFFFAOYSA-N
[3][6]

Canonical SMILES
C1=CC=C(C=C1)C2=CC=C(C

=C2)S(=O)(=O)O
[6]

Chemical Structure
The structure of 4-Biphenylsulfonic acid consists of two phenyl rings directly linked, forming a

biphenyl core. A sulfonic acid group (-SO₃H) is attached to the 4-position of one of the phenyl

rings. The presence of both the hydrophobic biphenyl group and the hydrophilic sulfonic acid

group gives the molecule amphiphilic properties.

A logical workflow for the structural elucidation and characterization of 4-Biphenylsulfonic
acid is presented below.
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Figure 1. Characterization Workflow
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Figure 1. Characterization Workflow

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of 4-Biphenylsulfonic
acid.

Table 2: Summary of Spectroscopic Data
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Technique Key Features

¹H NMR
Signals corresponding to the aromatic protons

of the biphenyl rings.

¹³C NMR

Resonances for the twelve carbon atoms of the

biphenyl scaffold, including the carbon attached

to the sulfonic acid group.

IR Spectroscopy

Characteristic absorption bands for O-H

stretching of the sulfonic acid, S=O stretching,

and C-H and C=C stretching of the aromatic

rings.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (234.27 m/z).

[6]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 4-Biphenylsulfonic
acid are provided below. These are representative methods based on standard organic

chemistry techniques.

Synthesis of 4-Biphenylsulfonic Acid by Sulfonation of
Biphenyl
A plausible synthetic route to 4-Biphenylsulfonic acid is the direct sulfonation of biphenyl.
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Figure 2. Synthesis via Sulfonation
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Figure 2. Synthesis via Sulfonation

Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add biphenyl (1 equivalent).

Reagent Addition: Slowly add concentrated sulfuric acid (excess) to the flask while stirring.

Reaction: Heat the reaction mixture to 80-100 °C and maintain this temperature for several

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and carefully

pour it into ice-water.

Isolation: The product will precipitate out of the solution. Collect the solid by vacuum filtration

and wash with cold water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b146851?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Recrystallize the crude product from a suitable solvent system (e.g., water or

ethanol-water mixture) to obtain pure 4-Biphenylsulfonic acid.

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹H and ¹³C NMR Spectroscopy Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of purified 4-Biphenylsulfonic acid in

a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in an NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

obtain optimal resolution.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A typical

acquisition might involve a 90° pulse, a relaxation delay of 1-2 seconds, and a sufficient

number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. This will likely require a larger number

of scans than the ¹H spectrum due to the lower natural abundance of ¹³C. A proton-

decoupled sequence is typically used.

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction.

Spectral Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative

number of protons. Analyze the chemical shifts and coupling patterns in both the ¹H and ¹³C

spectra to confirm the structure of the biphenyl rings and the position of the sulfonic acid

group.

Characterization by Infrared (IR) Spectroscopy
FTIR Spectroscopy Protocol:

Sample Preparation: Prepare the sample using a suitable technique. For a solid sample, this

can be done by creating a KBr pellet or by using an Attenuated Total Reflectance (ATR)

accessory.
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KBr Pellet: Mix a small amount of the sample with dry KBr powder and press it into a thin,

transparent pellet.

ATR: Place a small amount of the solid sample directly onto the ATR crystal.

Background Spectrum: Acquire a background spectrum of the empty sample compartment

(or the clean ATR crystal) to subtract atmospheric and instrumental interferences.

Sample Spectrum: Acquire the IR spectrum of the sample over the desired wavenumber

range (typically 4000-400 cm⁻¹).

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups present in 4-Biphenylsulfonic acid, such as the broad O-H stretch of the sulfonic

acid, the strong S=O stretches, and the aromatic C-H and C=C stretches.

Characterization by Mass Spectrometry (MS)
Mass Spectrometry Protocol:

Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

methanol or acetonitrile).

Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization

technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI). ESI is often suitable for polar molecules like sulfonic acids.

Mass Analysis: Acquire the mass spectrum, scanning a relevant mass-to-charge (m/z) range.

Data Analysis: Identify the molecular ion peak ([M-H]⁻ in negative ion mode or [M+H]⁺ in

positive ion mode) to confirm the molecular weight of the compound. Analyze the

fragmentation pattern to gain further structural information.

Determination of pKa by Potentiometric Titration
Potentiometric Titration Protocol:

Sample Preparation: Accurately weigh a known amount of 4-Biphenylsulfonic acid and

dissolve it in a known volume of deionized water.
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Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH

electrode and immerse it in the solution.

Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small,

known increments using a burette.

Data Collection: Record the pH of the solution after each addition of the titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined

from the pH at the half-equivalence point of the titration curve. For a strong acid like 4-
Biphenylsulfonic acid, the initial pH will be very low, and the equivalence point will be

sharp.

Conclusion
This technical guide has detailed the key chemical properties, structural features, and

analytical characterization methods for 4-Biphenylsulfonic acid. The provided tables and

experimental protocols offer a practical resource for scientists and researchers working with

this compound. Adherence to these methodologies will ensure the accurate identification, purity

assessment, and utilization of 4-Biphenylsulfonic acid in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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